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Compound of Interest

Compound Name: Ditetradecyl! adipate

Cat. No.: B15345863

Technical Guide: Physical Properties of
Ditetradecyl Adipate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical properties of Ditetradecyl
adipate, with a focus on its melting and boiling points. Due to the limited availability of
experimental data for Ditetradecyl adipate, this document also includes data for the closely
related compound, Ditridecyl adipate, for comparative purposes. Detailed methodologies for
the determination of these physical properties are also provided.

Introduction to Ditetradecyl Adipate

Ditetradecyl adipate, also known as dimyristyl adipate, is a diester of adipic acid and
tetradecanol. Its chemical structure consists of a central adipic acid core with two C14 alkyl
chains. The molecular formula for Ditetradecyl adipate is C34H6604, and its molecular weight
Is approximately 538.9 g/mol .[1] This compound, like other long-chain diesters, is expected to
be a waxy solid or a viscous liquid at room temperature with a high boiling point and low
volatility. Such compounds often find applications as plasticizers, emollients, and lubricants.

Quantitative Physical Property Data

Precise experimental data for the melting and boiling points of Ditetradecyl adipate are not
readily available in the reviewed literature. However, data for the structurally similar Ditridecyl
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adipate (C32H6204), which has C13 alkyl chains, can provide a reasonable estimate. It is
anticipated that Ditetradecyl adipate, with its longer alkyl chains and higher molecular weight,
will exhibit slightly higher melting and boiling points.

Molecular

Molecular . Melting Point Boiling Point
Compound Weight ( g/mol
Formula ) (°C) (°C)
Ditetradecyl ) .
] C34H6604 538.9 Not available Not available
adipate
. . 503.0 + 18.0
Ditridecyl adipate = C32H6204 510.83 45.9[2][3]

(Predicted)[2][3]

Experimental Protocols

The following sections detail standard laboratory procedures for determining the melting and
boiling points of high molecular weight organic compounds like Ditetradecyl adipate.

Melting Point Determination (Capillary Method)

This method relies on heating a small sample in a capillary tube and observing the temperature
range over which it melts.

Apparatus:

e Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)

Mortar and pestle

Spatula

Thermometer

Procedure:
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e Sample Preparation: A small amount of the solid sample is finely ground into a powder using
a mortar and pestle.

o Capillary Tube Packing: The open end of a capillary tube is pressed into the powdered
sample. The tube is then inverted and tapped gently to pack the sample into the sealed end.
A sample height of 2-3 mm is typically sufficient.

o Apparatus Setup: The packed capillary tube is placed into the heating block of the melting
point apparatus. A calibrated thermometer is inserted into the designated port.

o Heating and Observation: The apparatus is heated at a controlled rate. As the temperature
approaches the expected melting point, the heating rate is reduced to approximately 1-2 °C
per minute to ensure accuracy.

o Data Recording: The temperature at which the first drop of liquid appears is recorded as the
onset of melting. The temperature at which the entire sample becomes a clear liquid is
recorded as the completion of melting. The melting point is reported as this range.

Boiling Point Determination (Thiele Tube Method)

For high-boiling-point liquids, the Thiele tube method offers a convenient and accurate means
of determination using a small amount of sample.

Apparatus:

e Thiele tube

o High-temperature heating oil (e.g., mineral oil or silicone oil)
e Thermometer

e Small test tube

o Capillary tube (sealed at one end)

* Rubber band or wire for attachment

e Bunsen burner or hot plate
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Procedure:

Sample Preparation: A small volume (a few milliliters) of the liquid sample is placed into the
small test tube.

Apparatus Assembly: A capillary tube is placed, open end down, into the test tube containing
the sample. The test tube is then attached to a thermometer using a rubber band or wire,
ensuring the sample is level with the thermometer bulb.

Thiele Tube Setup: The Thiele tube is filled with heating oil to a level above the side arm.
The thermometer and test tube assembly are immersed in the oil in the Thiele tube.

Heating: The side arm of the Thiele tube is gently heated. The shape of the tube facilitates
the circulation of the oil, ensuring uniform temperature distribution.

Observation: As the temperature rises, a stream of bubbles will emerge from the open end of
the inverted capillary tube. Heating is continued until a steady and rapid stream of bubbles is
observed.

Cooling and Measurement: The heat source is removed, and the apparatus is allowed to
cool slowly. The boiling point is the temperature at which the bubbling stops and the liquid
just begins to be drawn back into the capillary tube.[4]

Workflow for Physical Property Determination

The logical flow for characterizing the physical properties of a long-chain ester like

Ditetradecyl adipate is outlined below.
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Caption: Workflow for the determination of physical properties of Ditetradecyl adipate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact
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